![molecular formula C15H16N2O3S B7630578 4-[1-(5-Methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid](/img/structure/B7630578.png)
4-[1-(5-Methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[1-(5-Methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid, also known as MTB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MTB is a member of the thiazole family of compounds and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 4-[1-(5-Methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid is not fully understood. However, it has been suggested that 4-[1-(5-Methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid exerts its effects by modulating various signaling pathways involved in inflammation, oxidative stress, and cell proliferation.
Biochemical and Physiological Effects:
4-[1-(5-Methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the development of various inflammatory diseases. 4-[1-(5-Methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid has also been found to inhibit the activity of reactive oxygen species (ROS), which are involved in the development of various diseases such as cancer and neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of 4-[1-(5-Methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid is its low toxicity and high selectivity towards its target molecules. This makes it an ideal candidate for use in various lab experiments. However, one of the limitations of 4-[1-(5-Methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid is its poor solubility in water, which makes it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 4-[1-(5-Methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid. One of the areas of interest is the development of 4-[1-(5-Methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid-based drugs for the treatment of various diseases such as cancer and neurodegenerative diseases. Another area of interest is the investigation of the molecular mechanisms of 4-[1-(5-Methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid action and the identification of its target molecules. Additionally, the development of novel synthesis methods for 4-[1-(5-Methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid and its derivatives is also an area of interest for future research.
Conclusion:
In conclusion, 4-[1-(5-Methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid is a promising compound with potential therapeutic applications in various diseases. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for further research. The development of 4-[1-(5-Methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid-based drugs and the investigation of its molecular mechanisms of action are areas of interest for future research.
Synthesis Methods
The synthesis of 4-[1-(5-Methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid involves the reaction of 4-aminobenzoic acid with 5-methyl-2-thiophenecarboxylic acid chloride in the presence of a base. The resulting product is then subjected to further purification steps to obtain pure 4-[1-(5-Methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid.
Scientific Research Applications
4-[1-(5-Methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. 4-[1-(5-Methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid has also been shown to have a protective effect against neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
4-[1-(5-methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O3S/c1-3-12(14-16-8-9(2)21-14)17-13(18)10-4-6-11(7-5-10)15(19)20/h4-8,12H,3H2,1-2H3,(H,17,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOKTZAFKXZIKNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=NC=C(S1)C)NC(=O)C2=CC=C(C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[1-(5-Methyl-1,3-thiazol-2-yl)propylcarbamoyl]benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.